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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of defined strontium

hydride cationic complexes as catalysts in hydrofunctionalization reactions, specifically olefin

hydrogenation and hydrosilylation. The information is based on the findings reported in the

study titled "Strontium Hydride Cations Supported by a Large NNNNN Type Macrocycle:

Synthesis, Structure, and Hydrofunctionalization Catalysis"[1][2][3].

Introduction
Alkaline earth metal hydrides are emerging as viable catalysts in various organic

transformations due to their high reactivity and the earth-abundance of the constituent

elements. Strontium hydride complexes, in particular, have demonstrated catalytic activity in

hydrofunctionalization reactions. This document outlines the application of a specific soluble

dinuclear strontium dihydride complex, [(Me5PACP)2Sr2(μ-H)2][B(C6H4-4-nBu)4]2, in the

hydrogenation of unactivated alkenes and the hydrosilylation of terminal alkenes.

Data Presentation
The catalytic performance of the strontium dihydride complex in the hydrogenation of 1-hexene

and the hydrosilylation of 1-octene is summarized below. Kinetic analyses have shown that the

strontium complex exhibits lower catalytic activity compared to its isostructural calcium

analogue, a phenomenon attributed to a less favorable monomer-dimer equilibrium preceding

the catalytic cycle[1][2].
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Table 1: Catalytic Hydrogenation of 1-Hexene

Entry
Catalyst
Loading
(mol%)

Substrate Product
Conversi
on (%)

Time (h) TOF (h⁻¹)

1 5 1-Hexene n-Hexane >95 24 ~0.8

Reaction Conditions: 1-Hexene (0.5 mmol), catalyst (0.025 mmol) in C6D6 at room

temperature under 1 bar of H2.

Table 2: Catalytic Hydrosilylation of 1-Octene

Entry
Catalyst
Loading
(mol%)

Substra
te

Silane Product
Convers
ion (%)

Time (h)
TOF
(h⁻¹)

1 5 1-Octene PhSiH3

1-

(Phenylsi

lyl)octane

>95 48 ~0.4

Reaction Conditions: 1-Octene (0.5 mmol), Phenylsilane (0.5 mmol), catalyst (0.025 mmol) in

C6D6 at room temperature.

Experimental Protocols
Detailed methodologies for the synthesis of the strontium hydride catalyst precursor and the

catalytic hydrofunctionalization reactions are provided below. These protocols are adapted from

the supporting information of the primary research article[1].

Synthesis of the Strontium Dihydride Catalyst
The active catalyst, [(Me5PACP)2Sr2(μ-H)2][B(C6H4-4-nBu)4]2, is synthesized via the

hydrogenolysis of a benzyl precursor.

Materials:

[(Me5PACP)Sr(CH2Ph)][B(C6H4-4-nBu)4]
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Dihydrogen (H2) gas

Anhydrous toluene

Schlenk line and glovebox techniques

Procedure:

In a glovebox, dissolve the benzyl precursor [(Me5PACP)Sr(CH2Ph)][B(C6H4-4-nBu)4] in

anhydrous toluene in a Schlenk flask equipped with a magnetic stir bar.

Seal the flask, remove it from the glovebox, and connect it to a Schlenk line.

Degas the solution by subjecting it to three freeze-pump-thaw cycles.

Introduce dihydrogen gas (1 bar) into the flask.

Stir the reaction mixture at room temperature for 24 hours.

Monitor the reaction by NMR spectroscopy for the disappearance of the benzyl signals and

the appearance of the hydride signal.

Upon completion, remove the solvent under vacuum to yield the dinuclear dihydride complex

as a solid.

General Protocol for Catalytic Hydrogenation of Alkenes
Materials:

Strontium dihydride catalyst [(Me5PACP)2Sr2(μ-H)2][B(C6H4-4-nBu)4]2

Alkene substrate (e.g., 1-hexene)

Anhydrous deuterated benzene (C6D6) for NMR monitoring

J. Young NMR tube

Hydrogen (H2) gas
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Procedure:

In a glovebox, prepare a stock solution of the strontium dihydride catalyst in C6D6.

In a J. Young NMR tube, add the alkene substrate (0.5 mmol).

Add the catalyst solution (5 mol %, 0.025 mmol) to the NMR tube.

Seal the NMR tube and connect it to a gas line.

Pressurize the tube with H2 gas (1 bar).

Monitor the reaction progress at room temperature by ¹H NMR spectroscopy by observing

the disappearance of the alkene signals and the appearance of the alkane signals.

General Protocol for Catalytic Hydrosilylation of Alkenes
Materials:

Strontium dihydride catalyst [(Me5PACP)2Sr2(μ-H)2][B(C6H4-4-nBu)4]2

Alkene substrate (e.g., 1-octene)

Silane (e.g., phenylsilane, PhSiH3)

Anhydrous deuterated benzene (C6D6) for NMR monitoring

J. Young NMR tube

Procedure:

In a glovebox, prepare a stock solution of the strontium dihydride catalyst in C6D6.

In a J. Young NMR tube, add the alkene substrate (0.5 mmol) and the silane (0.5 mmol).

Add the catalyst solution (5 mol %, 0.025 mmol) to the NMR tube.

Seal the NMR tube.
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Monitor the reaction progress at room temperature by ¹H NMR spectroscopy by observing

the disappearance of the alkene and silane signals and the appearance of the alkylsilane

product signals.

Mandatory Visualization
Proposed Catalytic Cycle for Olefin
Hydrofunctionalization
The catalytic cycle is proposed to involve a pre-equilibrium between the dimeric resting state of

the catalyst and a more reactive monomeric strontium hydride species. This monomeric

species then participates in the hydrofunctionalization of the olefin.
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Caption: Proposed catalytic cycle for SrH2-mediated hydrofunctionalization.
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Experimental Workflow for Catalytic Hydrogenation
This diagram illustrates the general workflow for conducting a catalytic hydrogenation

experiment using the strontium hydride complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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